Cas no 32511-22-1 (Phosphine,[(1R,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]diphenyl-, rel-)

• Product Name: Phosphine,[(1R,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]diphenyl-, rel-
• CAS No: 32511-22-1
• MF: C₂₂H₂₉P
• MW: 324.439427137375
• CID: 293668
• PubChem ID: 12665338
• Update Time: 2025-04-19

Phosphine,[(1R,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]diphenyl-, rel- Chemical and Physical Properties

Names and Identifiers

• Phosphine,[(1R,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]diphenyl-, rel-
• (1R,2R,5S)-(-)-NEOMENTHYLDIPHENYLPHOSPHINE
• Neomenthyldiphenylphosphine
• Phosphine, p-menth-3-yldiphenyl-,stereoisomer (8CI)
• Phosphine,[5-methyl-2-(1-methylethyl)cyclohexyl]diphenyl-, (1a,2a,5b)-
• rel-((1R,2R,5S)-2-Isopropyl-5-methylcyclohexyl)diphenylphosphane
• (+)-Menphos
• 32511-22-1
• BEYDOEXXFGNVRZ-VLCRHTCISA-N
• (1S,2R,5S)-(+)-MENTHYLDIPHENYLPHOSPHINE
• NMDPP
• ((1R,2R,5S)-2-isopropyl-5-methylcyclohexyl)diphenylphosphine

• Inchi： 1S/C22H29P/c1-17(2)21-15-14-18(3)16-22(21)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18-,21+,22+/m0/s1
• InChI Key： BEYDOEXXFGNVRZ-VLCRHTCISA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H]1C[C@@H](C)CC[C@@H]1C(C)C

Computed Properties

• Exact Mass: 324.200687923g/mol
• Monoisotopic Mass: 324.200687923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų